4-ethoxy-N-(2-{[6-(1-pyrrolidinyl)-4-pyrimidinyl]amino}ethyl)benzamide

• IUPAC Name: 4-ethoxy-N-[2-[(6-pyrrolidin-1-ylpyrimidin-4-yl)amino]ethyl]benzamide
• InChI: InChI=1S/C19H25N5O2/c1-2-26-16-7-5-15(6-8-16)19(25)21-10-9-20-17-13-18(23-14-22-17)24-11-3-4-12-24/h5-8,13-14H,2-4,9-12H2,1H3,(H,21,25)(H,20,22,23)
• InChI Key: DVPJZOJFLVVNCO-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)NCCNC2=CC(=NC=N2)N3CCCC3
• Molecular Formula: C19H25N5O2
• Molecular Weight: 355.4 g/mol

Description

The synthesis and study of benzamide derivatives, including those with pyrrolidinyl and pyrimidinyl groups, are of significant interest due to their diverse biological activities and potential applications in medicinal chemistry. These compounds often exhibit promising pharmacological properties, such as acting as enzyme inhibitors or receptor antagonists.

Synthesis Analysis

The synthesis of related benzamide derivatives typically involves multi-step synthetic routes starting from readily available substrates. For example, the preparation of benzamide compounds with complex side chains may involve amide bond formation, coupling reactions, and the introduction of specific functional groups to achieve the desired structural features. These processes require careful optimization of conditions to improve yields and selectivity (Yanagi et al., 1999).

Molecular Structure Analysis

The molecular structure of benzamide derivatives is often characterized using techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry. These methods provide detailed information about the arrangement of atoms, molecular conformation, and the presence of polymorphs. For instance, the characterization of two crystalline forms of a related benzamide compound revealed distinct polymorphs with different thermal and spectroscopic properties (Yanagi et al., 2000).

Future Directions

The future directions in the research and development of “4-ethoxy-N-(2-{[6-(1-pyrrolidinyl)-4-pyrimidinyl]amino}ethyl)benzamide” and similar compounds could involve the design of new pyrrolidine compounds with different biological profiles. The development of clinically active drugs increasingly relies on the use of heterocyclic scaffolds, many of which contain nitrogen. Therefore, the exploration of new synthetic strategies and the investigation of the influence of steric factors on biological activity could be potential future directions.